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Compound of Interest

Compound Name: Perchloric acid;ZINC;hydrate

CAS No.: 10025-64-6

Cat. No.: B156636

Get Quote

This guide provides an in-depth analysis of zinc perchlorate hydrate, a versatile and potent

inorganic compound. With a focus on its chemical identity, physicochemical properties, and

diverse applications, this document serves as an essential resource for researchers, scientists,

and professionals in drug development and materials science. The content herein is grounded

in authoritative sources to ensure scientific integrity and practical relevance.

Introduction: The Versatility of a Potent Lewis Acid
Zinc perchlorate, particularly in its hexahydrate form, is a powerful Lewis acid and a strong

oxidizing agent.[1][2] Its high solubility in water and various organic solvents makes it a

valuable reagent in a multitude of chemical transformations.[3] From catalyzing complex

organic reactions to serving as a precursor in the synthesis of advanced materials, the utility of

zinc perchlorate is expansive. This guide will delve into the core technical details necessary for

its effective and safe utilization in a laboratory setting.

Chemical Identity and Identifiers
Precise identification of chemical substances is paramount for safety, regulatory compliance,

and reproducible research. Zinc perchlorate can exist in both anhydrous and hydrated forms,
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with the hexahydrate being the most common commercially available and utilized variant.[3]

Identifier
Zinc Perchlorate
Hexahydrate

Zinc Perchlorate
(Anhydrous)

CAS Number 10025-64-6[4] 13637-61-1[3]

PubChem CID 202253[5] 10199167[3]

EC Number 237-122-0[3] 237-122-0[3]

IUPAC Name
zinc;diperchlorate;hexahydrate

[6][7]
Zinc diperchlorate[3]

Molecular Formula Zn(ClO₄)₂·6H₂O[4] Zn(ClO₄)₂[3]

Molecular Weight 372.40 g/mol [4] 264.3 g/mol [1]

InChI Key
PADPILQDYPIHQQ-

UHFFFAOYSA-L[6][7]

RXBXBWBHKPGHIB-

UHFFFAOYSA-L[3]

Synonyms

Perchloric acid, zinc salt,

hexahydrate; Zinc

diperchlorate hexahydrate[6][7]

Zinc(II) perchlorate[3]

Physicochemical and Safety Profile
Understanding the physical and chemical properties of zinc perchlorate hydrate is crucial for its

proper handling, storage, and application in experimental design. It is a white, odorless, and

hygroscopic crystalline solid that is highly soluble in water and lower alcohols.[1][3]

Table of Physicochemical Properties:
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Property Value Source(s)

Appearance
White crystalline powder or

chunks
[5]

Melting Point 106 °C [3][5]

Density 2.25 g/cm³ [3][5]

Solubility
Soluble in water and low-

weight alcohols
[3]

Safety and Handling:

Zinc perchlorate is a strong oxidizing agent and can cause fires or explosions in contact with

combustible materials.[8][9] It is also corrosive and can cause severe skin burns and eye

damage.[10] Therefore, stringent safety protocols must be followed during its handling and

storage.

GHS Hazard Information:

Hazard Statements: H272 (May intensify fire; oxidizer), H314 (Causes severe skin burns and

eye damage).[10]

Precautionary Statements: P210 (Keep away from heat), P220 (Keep/store away from

clothing/combustible materials), P280 (Wear protective gloves/protective clothing/eye

protection/face protection).

Always consult the latest Safety Data Sheet (SDS) before handling this compound.[8][9]

Core Applications in Research and Development
The utility of zinc perchlorate hydrate spans various scientific disciplines, primarily driven by its

potent Lewis acidity and oxidizing nature.

Catalysis in Organic Synthesis
Zinc(II) perchlorate hexahydrate has emerged as a highly efficient and versatile catalyst for a

wide range of organic transformations.[11][12] Its catalytic activity often surpasses other metal
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perchlorates.[11]

Key Catalytic Applications:

Epoxide Ring-Opening: It effectively catalyzes the ring-opening of epoxides with amines and

thiols to produce β-amino alcohols and β-hydroxysulfides, respectively. These are crucial

intermediates in the synthesis of pharmaceuticals like (RS)/(R)-Propranolol and (RS)/(R)/(S)-

Naftopidil.[2][11]

Acylation and Esterification: Zinc perchlorate is an excellent catalyst for the acylation of

electron-deficient phenols, sterically hindered alcohols, and amines.[12][13] It also facilitates

the solvent-free condensation of carboxylic acids with alcohols.[12]

Michael Addition: It serves as an efficient catalyst for the conjugate addition of thiols to α,β-

unsaturated ketones under solvent-free conditions.[13]

The catalytic mechanism generally involves the coordination of the zinc(II) ion to an oxygen or

nitrogen atom in the substrate, which enhances its electrophilicity and facilitates nucleophilic

attack.

Catalytic Cycle of Epoxide Ring-Opening

Zn(ClO₄)₂·6H₂O

Activated Complex
[Epoxide-Zn²⁺]

Coordination
Epoxide Substrate

Nucleophile (Amine/Thiol)
Nucleophilic Attack

β-Amino Alcohol or
β-Hydroxysulfide
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Zn(ClO₄)₂·6H₂O
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Figure 1: Generalized catalytic cycle for zinc perchlorate-mediated epoxide ring-opening.

Materials Science and Electrochemistry
Beyond organic synthesis, zinc perchlorate finds applications in the development of advanced

materials:

Precursor for Quantum Dots: It is used as a precursor for the synthesis of highly fluorescent

ZnSe quantum dots.[12]

Electrolyte in Batteries: Zinc perchlorate serves as an electrolyte in aqueous zinc-ion

batteries.[12]

Metal-Organic Frameworks (MOFs): It plays a role in the synthesis of MOFs, which have

applications in gas storage and separation.[5]

Experimental Protocol: Synthesis of β-Amino
Alcohols
The following is a representative protocol for the zinc perchlorate-catalyzed ring-opening of

epoxides with amines, a reaction with significant implications in drug discovery.

Objective: To synthesize a β-amino alcohol from an epoxide and an amine using zinc

perchlorate hexahydrate as a catalyst under solvent-free conditions.

Materials:

Zinc perchlorate hexahydrate (Zn(ClO₄)₂·6H₂O)[4]

Epoxide (e.g., styrene oxide)

Amine (e.g., aniline)

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath
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Thin-layer chromatography (TLC) plate and developing chamber

Ethyl acetate and hexane (for TLC and column chromatography)

Silica gel for column chromatography

Procedure:

To a clean, dry round-bottom flask, add the epoxide (1 mmol) and the amine (1 mmol).

Add a catalytic amount of zinc perchlorate hexahydrate (e.g., 1-5 mol%).

Place the magnetic stir bar in the flask and stir the mixture at room temperature or with

gentle heating (e.g., 50-60 °C).

Monitor the progress of the reaction by TLC. A typical mobile phase would be a mixture of

ethyl acetate and hexane.

Upon completion of the reaction (disappearance of starting materials), allow the mixture to

cool to room temperature.

Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).

Purify the product by column chromatography on silica gel using a gradient of ethyl acetate

in hexane as the eluent.

Collect the fractions containing the desired product and evaporate the solvent under reduced

pressure to obtain the pure β-amino alcohol.

Characterize the product using appropriate analytical techniques (e.g., NMR, IR, Mass

Spectrometry).
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Figure 2: Experimental workflow for the synthesis of β-amino alcohols.
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Conclusion
Zinc perchlorate hydrate, particularly the hexahydrate form, is a chemical of significant interest

to the scientific community. Its well-defined chemical identity, coupled with its potent catalytic

and oxidizing properties, makes it an invaluable tool in both academic research and industrial

applications. This guide has provided a comprehensive overview of its core characteristics,

applications, and a practical experimental protocol. As with any powerful reagent, a thorough

understanding of its properties and adherence to strict safety measures are essential for its

successful and safe utilization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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